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Compound of Interest

Compound Name: Boc-Asp(OtBu)-OH

Cat. No.: B558377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for N-α-tert-

Butoxycarbonyl-L-aspartic acid γ-tert-butyl ester (Boc-Asp(OtBu)-OH), a key reagent in

peptide synthesis. The following sections detail its physical and chemical properties, known

hazards, handling procedures, and emergency protocols to ensure its safe use in a laboratory

setting.

Chemical Identification and Physical Properties
Boc-Asp(OtBu)-OH is a protected amino acid derivative commonly used in solid-phase and

solution-phase peptide synthesis. Its protecting groups, Boc and tert-butyl ester, are labile to

acidic conditions, allowing for selective deprotection during peptide elongation.
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Property Value

CAS Number 1676-90-0[1][2][3]

Molecular Formula C13H23NO6[1]

Molecular Weight 289.32 g/mol

Appearance White to off-white powder

Melting Point 64-67 °C

Solubility Soluble in methanol and dimethyl sulfoxide

Storage Temperature 2-8°C

Hazard Identification and GHS Classification
Boc-Asp(OtBu)-OH is classified as an irritant. The following table summarizes its GHS

classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological and Ecological Information
Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Carcinogenicity No data available

Mutagenicity No data available

Teratogenicity No data available

Aquatic Toxicity No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Note: The absence of data does not imply that the substance is not hazardous. Standard

precautions for handling laboratory chemicals should be observed.

Experimental Protocols
Handling and Storage

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Wear appropriate personal protective equipment (PPE), including safety

glasses, a lab coat, and chemical-resistant gloves.

Storage: Store in a tightly sealed container in a cool, dry place at 2-8°C.

Spill Cleanup Protocol for Powdered Boc-Asp(OtBu)-OH
This protocol outlines the procedure for managing a minor spill of powdered Boc-Asp(OtBu)-
OH in a laboratory setting.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b558377?utm_src=pdf-body
https://www.benchchem.com/product/b558377?utm_src=pdf-body
https://www.benchchem.com/product/b558377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves, and a dust

mask (N95 or equivalent).

Spill Kit: Absorbent pads, inert absorbent material (e.g., vermiculite or sand), a scoop or

brush and dustpan, sealable plastic bags for waste disposal, and hazardous waste labels.

Procedure:

Evacuate and Secure the Area: Alert personnel in the immediate vicinity of the spill. Restrict

access to the area.

Don Appropriate PPE: Before approaching the spill, ensure all necessary PPE is worn.

Contain the Spill: If the powder is spreading, carefully cover it with a plastic sheet or

absorbent pads to minimize dust generation.

Clean Up the Spill:

Gently sweep or scoop the spilled powder into a designated, labeled hazardous waste

container. Avoid creating airborne dust.

For residual powder, use a damp cloth or absorbent pad to wipe the area. Do not use dry

sweeping methods that can disperse the dust.

Decontaminate the Area: Wipe the spill area with a suitable laboratory detergent and then

with water.

Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed

in a sealed, labeled hazardous waste bag for proper disposal according to institutional and

local regulations.

Wash Hands: Thoroughly wash hands with soap and water after completing the cleanup.

Visualizations
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Caption: Workflow for cleaning up a powdered chemical spill.
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Caption: Logical flow of key safety information for Boc-Asp(OtBu)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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